2-Cyclopropoxy-3-iodobenzoic acid

• Molecular Formula: C10H9IO3
• Molecular Weight: 304.08 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-iodobenzoic acid
• InChI: InChI=1S/C10H9IO3/c11-8-3-1-2-7(10(12)13)9(8)14-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)
• InChI Key: URMPFGKYSZMQFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2I)C(=O)O

Description

2-Cyclopropoxy-3-iodobenzoic acid is a substituted benzoic acid derivative characterized by a cyclopropoxy group at the 2-position and an iodine atom at the 3-position of the benzene ring. This compound’s structural uniqueness arises from the combination of a strained cyclopropane ring and a heavy halogen (iodine), which may confer distinct electronic, steric, and reactivity properties compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-3-iodobenzoic acid can be achieved through several synthetic routes. One common method involves the iodination of 2-cyclopropoxybenzoic acid. The reaction typically requires the use of iodine and a suitable oxidizing agent under controlled conditions to ensure selective iodination at the desired position on the benzene ring.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-3-iodobenzoic acid may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to maximize yield and purity while minimizing by-products. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-3-iodobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the iodine atom to other functional groups, such as hydrogen or halogens.

Substitution: The iodine atom can be substituted with other nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (RSH) can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce various substituted benzoic acid derivatives.

Scientific Research Applications

2-Cyclopropoxy-3-iodobenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biochemical pathways and enzyme interactions.

Industry: It can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Cyclopropoxy-3-iodobenzoic acid exerts its effects depends on its interaction with molecular targets. The iodine atom and cyclopropoxy group can influence the compound’s reactivity and binding affinity to specific enzymes or receptors. These interactions can modulate biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on structurally related phenoxy-propionic acid derivatives, such as 2-(2,4-dichlorophenoxy)propionic acid and 2-(4-chloro-2-methylphenoxy)propionic acid (). While these compounds share a substituted aromatic ring and carboxylic acid functionality, critical differences exist in substituents and associated properties:

Table 1: Structural and Functional Comparison

Compound	Substituents (Position)	Key Functional Groups	Reported Hazards/Applications
2-Cyclopropoxy-3-iodobenzoic acid	Cyclopropoxy (2), Iodine (3)	Benzoic acid, Ether	No direct data in evidence
2-(2,4-Dichlorophenoxy)propionic acid	Cl (2,4), Propionic acid (side chain)	Phenoxy, Carboxylic acid	Workplace toxicity; requires exposure controls
2-(4-Chloro-2-methylphenoxy)propionic acid	Cl (4), CH₃ (2), Propionic acid	Phenoxy, Carboxylic acid	Severe irritant; requires enclosed processes

Key Differences

The cyclopropoxy group introduces significant ring strain, which may enhance reactivity compared to non-strained ethers (e.g., phenoxy groups in analogs).

Toxicity and Handling: Chlorinated analogs (e.g., 2-(2,4-dichlorophenoxy)propionic acid) are classified as hazardous, requiring strict industrial hygiene controls, including ventilation and medical monitoring .

Stability and Reactivity :

• Cyclopropane rings are prone to ring-opening reactions under acidic or thermal conditions, unlike the more stable aromatic ethers in chlorinated analogs. This could limit the iodinated compound’s utility in high-temperature processes.

Research Findings

• Chlorinated analogs are well-documented for their use as herbicides and industrial intermediates, with established protocols for exposure mitigation .

Limitations and Knowledge Gaps

The provided evidence lacks specific data on 2-cyclopropoxy-3-iodobenzoic acid’s physicochemical properties (e.g., solubility, melting point) or biological activity. Comparative analyses rely on extrapolation from structurally distinct analogs. Further studies are needed to:

• Characterize its toxicity profile.
• Explore synthetic applications leveraging its strained ether and iodine substituent.